5-Chloro-2-methylpyrido[3,4-b]pyrazine

• IUPAC Name: 5-chloro-2-methylpyrido[3,4-b]pyrazine
• InChI: InChI=1S/C8H6ClN3/c1-5-4-11-7-6(12-5)2-3-10-8(7)9/h2-4H,1H3
• InChI Key: IYGMHUPCSCEODV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=N1)C=CN=C2Cl
• Molecular Formula: C8H6ClN3
• Molecular Weight: 179.60 g/mol
• CAS No.: 556053-82-8

Description

5-Chloro-2-methylpyrido[3,4-b]pyrazine is a chemical compound with the CAS Number: 556053-82-8. It has a molecular weight of 179.61 and is typically stored at 4 degrees Celsius. The compound is in powder form.

Synthesis Analysis

A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H has been introduced. This method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C8H6ClN3/c1-5-4-11-7-6 (12-5)2-3-10-8 (7)9/h2-4H,1H3. The key for this InChI code is IYGMHUPCSCEODV-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

This compound is a powder. and is typically stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis of Antiarrhythmic Compounds

Research has highlighted the synthesis of tricyclic and tetracyclic thienopyridine derivatives with significant antiarrhythmic activities. These compounds, derived through a series of chemical reactions involving pyranopyridine and thiopyridopyridine intermediates, exhibit high efficacy comparable to established drugs like Procaine amide and Lidocaine (Abdel-Hafez et al., 2009).

Anticancer Agents

"5-Chloro-2-methylpyrido[3,4-b]pyrazine" and its derivatives have been investigated for their antitumor activity. The chiral isomers of ethyl 5-amino-1,2-dihydro-2-methyl-3-phenylpyrido[3,4-b]pyrazine-7-carbamate, in particular, showed significant differences in potency across various biological tests, underscoring their potential as anticancer agents (Temple & Rener, 1989).

Corrosion Inhibition

The compound has also found application in the study of corrosion inhibition, where derivatives of pyrazine, including 2-methylpyrazine and its analogs, have been explored for their protective properties against steel corrosion. These studies involve quantum chemical calculations and molecular dynamics simulation to understand the adsorption behavior and effectiveness of pyrazine molecules on metal surfaces (Obot & Gasem, 2014).

Synthesis of Fluorinated Pyrazoles

Fluorinated pyrazoles, which are valuable in medicinal chemistry for their potential therapeutic applications, have been synthesized through a process involving monofluorination of β-enaminoketones followed by condensation with hydrazines. This method highlights the versatility of pyrazine derivatives in accessing fluorinated compounds for further functionalization and drug development (Surmont et al., 2011).

Development of Organic Materials

Pyrazine derivatives are utilized in the creation of new organic materials for optoelectronic applications. Regioselective synthesis methods have been developed for dipyrrolopyrazine (DPP) derivatives, demonstrating the compound's role in producing materials with promising optical and thermal properties for use in electronic devices (Meti et al., 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.